Cas no 52374-17-1 (Benzenesulfonamide, N-hexyl-3-nitro-)
52374-17-1 structure
Product Name:Benzenesulfonamide, N-hexyl-3-nitro-
CAS No:52374-17-1
MF:C12H18N2O4S
MW:286.347321987152
CID:359810
PubChem ID:19203725
Update Time:2025-04-19
Benzenesulfonamide, N-hexyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-hexyl-3-nitro-
- N-hexyl-3-nitrobenzenesulfonamide
- AKOS003041138
- N-Hexyl-3-nitrobenzene-1-sulfonamide
- 52374-17-1
- DTXSID20598196
-
- MDL: MFCD05659927
- Inchi: 1S/C12H18N2O4S/c1-2-3-4-5-9-13-19(17,18)12-8-6-7-11(10-12)14(15)16/h6-8,10,13H,2-5,9H2,1H3
- InChI Key: OOQRQJRKOPBRCC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 286.09884
- Monoisotopic Mass: 286.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 89.31
Benzenesulfonamide, N-hexyl-3-nitro- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
52374-17-1 (Benzenesulfonamide, N-hexyl-3-nitro-) Related Products
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